BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Thermodynamic Properties of 3-
Bromobenzylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromobenzylamine

Cat. No.: B082478

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available thermodynamic and physical
data for 3-Bromobenzylamine. While core thermodynamic properties such as enthalpy of
formation, entropy, and heat capacity are not readily available in the public domain, this
document compiles essential physical characteristics and outlines the experimental
methodologies required for their determination. This information is critical for professionals in
drug development and chemical research, where understanding the physicochemical
properties of a compound is fundamental to its application and synthesis.

Physicochemical and Thermodynamic Data

The following table summarizes the key physical properties of 3-Bromobenzylamine. Due to a
lack of experimentally determined thermodynamic data in surveyed literature, values for
enthalpy of formation, entropy, and heat capacity are not included. The subsequent sections
detail the experimental protocols that can be employed to determine these and other
properties.
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Property Value Source
Molecular Formula C7HsBrN --INVALID-LINK--
Molecular Weight 186.05 g/mol --INVALID-LINK--
Boiling Point 244.5 °C at 760 mmHg Guidechem

245 °C (literature) ChemBK

Density 1.481 g/cm3 Guidechem

1.48 g/mL ChemicalBook

Vapor Pressure 0.0303 mmHg at 25 °C Guidechem
2mmHg at 0 °C Sigma-Aldrich

Flash Point 104.3 °C ChemBK
Refractive Index 1.584 - 1.586 Guidechem

pKa (Predicted) 8.77+£0.10 ChemicalBook

Water Solubility

Slightly soluble

ChemBK

Experimental Protocols

Accurate determination of thermodynamic and physical properties is paramount for the

successful application of chemical compounds in research and development. Below are

detailed methodologies for key experimental procedures.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of a liquid.

Apparatus:

e Thiele tube

e Thermometer
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Small test tube (fusion tube)
Capillary tube (sealed at one end)
Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath fluid

Procedure:

A small amount of 3-Bromobenzylamine is placed into the small test tube.

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.[1]

The test tube assembly is attached to a thermometer, ensuring the bulb of the thermometer
is level with the sample.

The entire assembly is then placed in a Thiele tube containing mineral oil, with the side arm
of the Thiele tube being heated gently.[1]

As the temperature rises, a slow stream of bubbles will emerge from the capillary tube.

Heating is continued until a continuous and rapid stream of bubbles is observed. The heat
source is then removed.

The liquid is allowed to cool. The boiling point is the temperature at which the liquid just
begins to be drawn back into the capillary tube.[1]

Vapor Pressure Measurement

Several methods can be used to determine the vapor pressure of a liquid. The choice of

method often depends on the pressure range of interest.

Static Method: This method involves placing the substance in a container, evacuating any other

gases, and measuring the pressure of the vapor in equilibrium with the liquid at a specific

temperature.[2]
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Knudsen Effusion Method: This technique is suitable for measuring low vapor pressures. It
involves measuring the rate of mass loss of a substance effusing through a small orifice into a
vacuum. The vapor pressure can then be calculated from this rate.

Gas Saturation (or Transpiration) Method: In this method, an inert gas is passed through or
over the liquid at a known flow rate, allowing the gas to become saturated with the vapor of the
substance. The amount of vapor transported by the gas is then determined, from which the
vapor pressure can be calculated.

Calorimetry for Enthalpy Determination

Solution calorimetry can be used as an indirect method to determine the enthalpies of
vaporization and sublimation, particularly for low-volatility compounds like halogen-substituted
aromatic hydrocarbons.[3][4]

General Procedure:

e The enthalpy of solution of 3-Bromobenzylamine in a suitable solvent (e.g., benzene) is
measured using a solution calorimeter.[3]

» The enthalpy of solvation is then calculated. This can be estimated using various models,
including those based on molar refraction and group additivity schemes.[5]

e The enthalpy of vaporization or sublimation at a reference temperature (e.g., 298.15 K) can
be derived from the relationship between the enthalpy of solution and the enthalpy of
solvation.[3]

Chemical Pathways

While specific biological signaling pathways involving 3-Bromobenzylamine are not well-
documented in publicly available literature, its chemical reactivity is of interest. Benzylamines,
as a class of compounds, undergo various chemical transformations. One such example is
their degradation during water treatment processes like chlorination. The dominant pathway
involves the formation of an imine, followed by hydrolysis to an aldehyde and a lower-order
amine.[6]
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Caption: Degradation pathway of a benzylamine during chlorination.

The following diagram illustrates a generalized experimental workflow for determining the
boiling point of a liquid organic compound using the Thiele tube method.
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Caption: Experimental workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b082478?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://en.wikipedia.org/wiki/Vapor_pressure
https://pubs.acs.org/doi/10.1021/je5008795
https://pubs.acs.org/doi/abs/10.1021/je5008795
https://www.researchgate.net/publication/282599076_Modified_solution_calorimetry_approach_for_determination_of_vaporization_and_sublimation_enthalpies_of_branched-chain_aliphatic_and_alkyl_aromatic_compounds_at_T_29815_K
https://pubs.rsc.org/en/content/articlelanding/2024/ew/d4ew00556b
https://pubs.rsc.org/en/content/articlelanding/2024/ew/d4ew00556b
https://www.benchchem.com/product/b082478#thermodynamic-data-for-3-bromobenzylamine
https://www.benchchem.com/product/b082478#thermodynamic-data-for-3-bromobenzylamine
https://www.benchchem.com/product/b082478#thermodynamic-data-for-3-bromobenzylamine
https://www.benchchem.com/product/b082478#thermodynamic-data-for-3-bromobenzylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082478?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

